Cas no 2005-10-9 (6H-Dibenzo[b,d]pyran-6-one)

3,4-benzocoumarin is an extended structure of coumarin derivatives. Coumarin is a compound in the benzopyrone chemical class that exists in many natural species Coumarin has a variety of biological activities and unique photophysical properties.3,4-benzocoumarin is an AOH like compound with antibody sensitivity, with an IC50 of 919.2 ng / ml

6H-Dibenzo[b,d]pyran-6-one structure

Product Name:6H-Dibenzo[b,d]pyran-6-one

CAS No:2005-10-9

Molecular Formula:C₁₃H₈O₂

Molecular Weight:196.2014

MDL:MFCD00027376

CID:267890

6H-Dibenzo[b,d]pyran-6-one Properties

Names and Identifiers

- 6H-Dibenzo[b,d]pyran-6-one
- 6H-BENZO[C]CHROMEN-6-ONE
- 6H-Dibenzo(b,d)pyran,6-oxo
- 6H-DIBENZO(b,d)PYRAN-6-ONE
- benzo[c]benzopyran-2-one
- benzocoumarin
- biphenyl-2,2'-carbolactone
- dibenzo[b,d]pyran-6-one
- 6H-dibenzo-(b,d)-pyran-6-one
- Benzo[c]chromen-6-one
- 3,4-benzocoumarin
- 6H-Dibenzo(b,d)pyran, 6-oxo-
- AK155425
- NSC407876
- 6H-Dibenzo[b, 6-oxo-
- WLN: T B666 HOVJ
- TVKNXKLYVUVOCV-UHFFFAOYSA-N
- 2-Hydroxy-2'-carboxydiphenyllactone
- BDBM50215547
- STK290990
- 6H-?Dibenzo[b,?d]?pyran-?6-?one
- +Expand
- MDL： MFCD00027376
- InChIKey： TVKNXKLYVUVOCV-UHFFFAOYSA-N
- Inchi： 1S/C13H8O2/c14-13-11-7-2-1-5-9(11)10-6-3-4-8-12(10)15-13/h1-8H
- SMILES： O1C(C2=C([H])C([H])=C([H])C([H])=C2C2=C([H])C([H])=C([H])C([H])=C12)=O
- BRN： 0140721

Computed Properties

Exact Mass: 196.05200
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 0
Monoisotopic Mass: 196.05243
Heavy Atom Count: 15
Complexity: 261
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Topological Polar Surface Area: 26.3

Experimental Properties

LogP: 2.94620
PSA: 30.21000
Refractive Index: 1.642
Boiling Point: 354.7°C at 760 mmHg
Flash Point: 148°C
Density: 1.277

6H-Dibenzo[b,d]pyran-6-one Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P002DAB-250mg	6H-Dibenzo[b,d]pyran-6-one	2005-10-9	95%	250mg	$30.00
A2B Chem LLC	AB09731-250mg	6H-Benzo[c]chromen-6-one	2005-10-9	95%	250mg	$36.00	2024-04-20
Aaron	AR002DIN-100mg	6H-Dibenzo[b,d]pyran-6-one	2005-10-9	98%	100mg	$20.00
abcr	AB442200-250 mg	6H-Benzo[c]chromen-6-one; .	2005-10-9		250mg	€138.50	2023-04-22
Alichem	A019098821-10g	6H-Benzo[c]chromen-6-one	2005-10-9	96%	10g	$810.00	2023-09-02
Ambeed	A214001-250mg	6H-Benzo[c]chromen-6-one	2005-10-9	96%	250mg	$48.0
eNovation Chemicals LLC	D634314-50g	6H-benzo[c]chromen-6-one	2005-10-9	97%	50g	$460	2022-09-06
MedChemExpress	HY-109714-50mg	3,4-Benzocoumarin	2005-10-9		50mg	￥350	2024-04-19
BAI LING WEI Technology Co., Ltd.	419967-250mg	6H-Benzo[c]chromen-6-one	2005-10-9	96%	250mg	￥ 1056	2022-04-26
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	H191905-250mg	6H-Dibenzo[b,d]pyran-6-one	2005-10-9	96%	250mg	¥364.90	2023-09-02

6H-Dibenzo[b,d]pyran-6-one Synthesis

6H-Dibenzo[b,d]pyran-6-one Related Literature

1. Bu3SnH mediated oxidative radical cyclisations: synthesis of 6H-benzo[c]chromen-6-ones

W. Russell Bowman,Emma Mann,Jonathan Parr J. Chem. Soc. Perkin Trans. 1 2000 2991
2. A metal-free one-pot synthesis of benzo[c]chromen-6-ones from 3,4-dichlorocoumarins and butadienes using tandem photo-thermal-photo reactions

Yan Zhang,Yan Tian,Pei Xiang,Ning Huang,Jianyi Wang,Jian-Hua Xu,Min Zhang Org. Biomol. Chem. 2016 14 9874
3. Rh(iii)-catalyzed oxidative C–H bond arylation with hydroquinones: sustainable synthesis of dibenzo[b,d]pyran-6-ones and benzo[d]naphtho[1,2-b]pyran-6-ones

Wei Yang,Shan Wang,Qian Zhang,Qun Liu,Xianxiu Xu Chem. Commun. 2015 51 661
4. One class classification as a practical approach for accelerating π–π co-crystal discovery

Aikaterini Vriza,Angelos B. Canaj,Rebecca Vismara,Laurence J. Kershaw Cook,Troy D. Manning,Michael W. Gaultois,Peter A. Wood,Vitaliy Kurlin,Neil Berry,Matthew S. Dyer,Matthew J. Rosseinsky Chem. Sci. 2021 12 1702
5. Catalyst-free synthesis of diversely substituted 6H-benzo[c]chromenes and 6H-benzo[c]chromen-6-ones in aqueous media under MWI

Yan He,Xinying Zhang,Liangyan Cui,Jianji Wang,Xuesen Fan Green Chem. 2012 14 3429
6. One-pot synthesis of functionalized benzo[c]coumarins and their precursors via the reaction of 2-(polyfluoroalkyl)chromones with 4-alkyl-3-cyanocoumarins

Vyacheslav Ya. Sosnovskikh,Vladislav Yu. Korotaev,Igor B. Kutyashev,Alexey Yu. Barkov,Alexander V. Safrygin RSC Adv. 2016 6 58188
7. Oxidant-free, three-component synthesis of 7-amino-6H-benzo[c]chromen-6-ones under green conditions

B. S. Vachan,Aishwarya Ramesh,Muthu Karuppasamy,Isravel Muthukrishnan,Subbiah Nagarajan,J. Carlos Menéndez,C. Uma Maheswari,Vellaisamy Sridharan RSC Adv. 2019 9 32946
8. An advanced and novel one-pot synthetic method for diverse benzo[c]chromen-6-ones by transition-metal free mild base-promoted domino reactions of substituted 2-hydroxychalcones with β-ketoesters and its application to polysubstituted terphenyls

Tej Narayan Poudel,Yong Rok Lee Org. Biomol. Chem. 2014 12 919
9. Photocatalysis in dimethyl carbonate green solvent: degradation and partial oxidation of phenanthrene on supported TiO2

M. Bellardita,V. Loddo,A. Mele,W. Panzeri,F. Parrino,I. Pibiri,L. Palmisano RSC Adv. 2014 4 40859
10. Urolithin C, a gut metabolite of ellagic acid, induces apoptosis in PC12 cells through a mitochondria-mediated pathway

Peipei Yin,Jianwei Zhang,Linlin Yan,Lingguang Yang,Liwei Sun,Lingling Shi,Chao Ma,Yujun Liu RSC Adv. 2017 7 17254

2005-10-9 (6H-Dibenzo[b,d]pyran-6-one) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:2005-10-9)6H-Dibenzo[b,d]pyran-6-one

Purity:99%

Quantity:5g

Price($):260.0